Cas no 2418674-46-9 (1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride)

• Product Name: 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride
• CAS No: 2418674-46-9
• MF: C₁₉H₃₁ClN₂O
• MW: 338.915244340897
• MDL: MFCD32678666
• CID: 5676245
• PubChem ID: 154576867
• Update Time: 2025-07-22

1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418674-46-9
• 1-[4-(aminomethyl)-4-phenylpiperidin-1-yl]-2-ethyl-3-methylbutan-1-one hydrochloride
• EN300-26676200
• 1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-ethyl-3-methylbutan-1-one;hydrochloride
• 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride

• MDL： MFCD32678666
• Inchi： 1S/C19H30N2O.ClH/c1-4-17(15(2)3)18(22)21-12-10-19(14-20,11-13-21)16-8-6-5-7-9-16;/h5-9,15,17H,4,10-14,20H2,1-3H3;1H
• InChI Key： QLWPBYLCSRYGCY-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC)C(C)C)N1CCC(C2C=CC=CC=2)(CN)CC1

Computed Properties

• Exact Mass: 338.2124913g/mol
• Monoisotopic Mass: 338.2124913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride

Introduction to 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride (CAS No. 2418674-46-9) and Its Emerging Applications in Chemical Biology

The compound 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride, identified by the CAS number 2418674-46-9, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its role as a key intermediate in the synthesis of bioactive agents. The structural motif of this compound incorporates a piperidine core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in modulating biological pathways.

At the heart of this compound’s appeal lies its dual functionality: the presence of an aminomethyl substituent and a phenyl group on the piperidine ring. These features not only contribute to its unique physicochemical properties but also open up diverse possibilities for interaction with biological targets. The aminomethyl group, in particular, serves as a versatile handle for further derivatization, enabling the construction of more complex molecules with tailored pharmacological profiles. This aspect has made the compound a valuable building block in the design of novel drugs targeting various diseases.

Recent studies have highlighted the compound’s potential in the development of treatments for neurological disorders. The piperidine scaffold is frequently encountered in drugs that modulate neurotransmitter systems, and modifications to this core structure can lead to compounds with enhanced efficacy and selectivity. The specific arrangement of substituents in 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride suggests that it may interact with receptors or enzymes involved in neuroregulation, making it a promising candidate for further investigation.

In addition to its neurological applications, this compound has shown promise in preclinical models as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune conditions and metabolic disorders, and targeting inflammatory mediators has emerged as a viable therapeutic strategy. The structural features of 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-ethyl-3-methylbutan-1-one hydrochloride, particularly the presence of aromatic rings and polar functional groups, are conducive to interactions with inflammatory cytokines and signaling molecules.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the piperidine ring through reductive amination or cyclization reactions, followed by functional group transformations to introduce the desired substituents. The use of chiral auxiliaries or asymmetric catalysis may be employed to ensure high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry can significantly influence biological activity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in elucidating the binding mode of 1-(4-(aminomethyl)-4 phenylpiperidin 1 yl) 2 ethyl 3 methylbutan 1 one hydrochloride with target proteins. These studies have provided insights into how the compound interacts with biological macromolecules at an atomic level, guiding medicinal chemists in optimizing its structure for improved potency and reduced side effects. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that 2418674 46 9 exhibits favorable solubility characteristics, which could enhance oral bioavailability. Additionally, metabolic stability studies are being conducted to assess its susceptibility to enzymatic degradation, which would inform dosing regimens and potential drug-drug interactions.

In conclusion,(aminomethyl) 4 phenyl piperidin 1 yl 2 ethyl 3 methylbutan 1 one hydrochloride represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential applications in treating neurological and inflammatory disorders make it a subject of intense interest among researchers. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular interventions.